Cas no 651312-45-7 (Butanoic acid, 4-amino-, pentahydrate)

• Product Name: Butanoic acid, 4-amino-, pentahydrate
• CAS No: 651312-45-7
• MF: C₄H₁₉NO₇
• MW: 193.196162462234
• CID: 406145
• PubChem ID: 71376920
• Update Time: 2025-04-19

Butanoic acid, 4-amino-, pentahydrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-, pentahydrate
• 4-aminobutanoic acid,pentahydrate
• 4-Aminobutanoic acid;pentahydrate
• 4-Aminobutanoic acid--water (1/5)
• 651312-45-7
• DTXSID00799583

• Inchi： 1S/C4H9NO2.5H2O/c5-3-1-2-4(6)7;;;;;/h1-3,5H2,(H,6,7);5*1H2
• InChI Key： QJWDWNOFFYYNDC-UHFFFAOYSA-N
• SMILES： OC(CCCN)=O.O.O.O.O.O

Computed Properties

• Exact Mass: 193.11617
• Monoisotopic Mass: 193.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 220.82